Cas no 2229180-22-5 (tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate
• CAS No: 2229180-22-5
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 5922332
• PubChem ID: 165979601
• Update Time: 2025-10-28

tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate
• 2229180-22-5
• EN300-1889300
• tert-butyl N-[2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenyl]carbamate

• Inchi： 1S/C15H23ClN2O3/c1-14(2,3)21-13(20)18-12-7-10(16)5-6-11(12)15(4,8-17)9-19/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： BESLDLCEVSOIQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(CO)CN

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate (CAS No. 2229180-22-5)

The compound tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate (CAS No. 2229180-22-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a chlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key features of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate is its versatility. The presence of both amino and hydroxy functional groups allows for further derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial in modern medicinal chemistry, where the demand for customizable intermediates is growing. Additionally, the chlorophenyl group enhances the compound's stability and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies.

In recent years, the scientific community has shown heightened interest in small-molecule modulators and proteolysis-targeting chimeras (PROTACs), both of which rely on compounds like tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate. These applications align with current trends in precision medicine and targeted therapy, where researchers seek to develop molecules with high specificity and minimal off-target effects. The compound's structural attributes position it as a potential building block for next-generation therapeutics.

From a synthetic perspective, the preparation of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. These methods are well-documented in peer-reviewed literature, ensuring reproducibility for industrial and academic labs. The compound's CAS No. 2229180-22-5 serves as a unique identifier, facilitating seamless procurement and regulatory compliance.

Beyond its pharmaceutical relevance, this compound has garnered attention in material science and bioconjugation. Its ability to form stable linkages with polymers and biomolecules opens doors to innovations in drug delivery systems and diagnostic tools. As the demand for multifunctional compounds rises, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate is poised to play a pivotal role in interdisciplinary research.

In conclusion, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-chlorophenylcarbamate (CAS No. 2229180-22-5) represents a cutting-edge intermediate with broad applicability. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in fields like drug development, chemical biology, and nanotechnology. As research progresses, this compound is expected to contribute significantly to advancements in science and technology.